Cas no 138500-85-3 (2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 138500-85-3
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• MDL: MFCD02179493
• CID: 64538
• PubChem ID: 3734506
• Update Time: 2025-06-11

2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(Bromomethyl)phenylboronic acid pinacol cyclic ester~2-[(4-Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(Bromomethyl)benzeneboronic acid pinacol cyclic ester
• 4-Bromomethylphenylboronic acid pinacol ester
• 4-(Bromomethyl)benzeneboronic acid pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Bromide
• 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaboronate
• 4-(Bromomethyl)phenylboronic acid pinacol ester
• 4-Bromomethylphenylboronic acid, pinacol ester
• 1,3,2-DIOXABOROLANE, 2-[4-(BROMOMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-
• CBUOGMOTDGNEAW-UHFFFAOYSA-N
• 4-(Bromomethyl)benzeneboronicacidpinacolester
• 4-Bromomethylphenylboronic acid pinacol ester,98%
• 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD02179493
• Inchi： 1S/C13H18BBrO2/c1-12(2)13(3,4)17-14(16-12)11-7-5-10(9-15)6-8-11/h5-8H,9H2,1-4H3
• InChI Key： CBUOGMOTDGNEAW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1
• BRN： 7921808

Computed Properties

• Exact Mass: 296.05800
• Monoisotopic Mass: 296.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White solid
• Density: 1.26
• Melting Point: 85-89 °C
• Boiling Point: 351.2℃ at 760 mmHg
• Flash Point: 166.2℃
• Refractive Index: 1.524
• PSA: 18.46000
• LogP: 2.88070
• Solubility: Insoluble in water

2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 138500-85-3) in Chemical Biology and Pharmaceutical Research

The compound 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 138500-85-3) has emerged as a critical intermediate in chemical biology and pharmaceutical research due to its versatile reactivity and utility in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This research brief consolidates the latest findings on this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

One of the most significant advancements involves the use of 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key building block in the synthesis of boron-containing compounds. These compounds are increasingly recognized for their applications in cancer therapy, particularly as proteasome inhibitors and boron neutron capture therapy (BNCT) agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating boron-rich scaffolds that enhance the selectivity and potency of anticancer drugs.

In addition to its therapeutic potential, recent research has explored the compound's role in bioorthogonal chemistry. Its stability under physiological conditions and reactivity with various functional groups make it an ideal candidate for labeling and imaging applications. For instance, a study in Angewandte Chemie International Edition reported its use in the development of fluorescent probes for real-time tracking of cellular processes, offering new insights into disease mechanisms at the molecular level.

The synthetic versatility of 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been a focal point of recent investigations. Researchers have developed optimized protocols for its preparation, emphasizing green chemistry principles to improve yield and reduce environmental impact. A 2022 publication in Organic Process Research & Development detailed a scalable, solvent-free synthesis route that enhances the compound's accessibility for industrial applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as stability under long-term storage and compatibility with certain reaction conditions require further investigation. Ongoing studies are addressing these limitations, with preliminary results suggesting that modifications to the boronic ester moiety could improve performance. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for new therapeutic and diagnostic tools.

In conclusion, 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 138500-85-3) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications, from drug development to imaging, underscore its importance in advancing precision medicine. Future research should focus on overcoming existing limitations and expanding its utility in emerging fields such as theranostics and personalized medicine.